Cas no 1261803-81-9 (3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl)

• Product Name: 3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl
• CAS No: 1261803-81-9
• MF: C₁₄H₈F₆O
• MW: 306.203145027161
• CID: 4999224
• Update Time: 2025-07-21

3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl

• Inchi： 1S/C14H8F6O/c15-13(16,17)10-4-2-1-3-9(10)8-5-6-12(21)11(7-8)14(18,19)20/h1-7,21H
• InChI Key： UMLWZVREPMGQEU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=C(C(F)(F)F)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 5
• Topological Polar Surface Area: 20.2

Additional information on 3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl

Introduction to 3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl (CAS No. 1261803-81-9)

3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261803-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features two key structural motifs: a hydroxyl group at the 4-position and two trifluoromethyl groups at the 3 and 2'-positions. The presence of these functional groups imparts unique electronic and steric properties, making it a valuable candidate for various synthetic applications.

The trifluoromethyl group is a well-documented moiety in medicinal chemistry, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity. In contrast, the hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can be exploited in drug design. The biphenyl core itself is a common scaffold in many bioactive molecules, offering rigidity and planarity that can facilitate interactions with biological targets.

Recent studies have highlighted the potential of 3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl as a building block for developing novel therapeutic agents. Its structural features suggest applications in areas such as anti-inflammatory, antiviral, and anticancer drug discovery. The compound’s ability to modulate enzyme activity or interact with specific protein receptors has been explored in preclinical models, demonstrating promising results.

In the realm of agrochemicals, derivatives of biphenyl compounds are widely used due to their efficacy in pest control and plant growth regulation. The introduction of trifluoromethyl and hydroxyl groups may enhance the bioactivity of 3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl, making it a potential candidate for next-generation crop protection agents. Field trials have begun to assess its efficacy against various agricultural pathogens and pests.

The synthesis of 3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl involves multi-step organic reactions, typically starting from commercially available biphenyl precursors. Advanced synthetic methodologies, such as cross-coupling reactions and fluorochemical transformations, are employed to introduce the desired functional groups with high precision. The optimization of these synthetic routes is crucial for achieving high yields and purity levels suitable for further applications.

From a computational chemistry perspective, the molecular properties of 3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl have been extensively modeled using density functional theory (DFT) and molecular dynamics simulations. These studies have provided insights into its electronic structure, hydrogen bonding interactions, and potential pharmacophores. Such computational data aids in rationalizing experimental observations and guiding the design of analogs with improved properties.

The pharmaceutical industry has shown particular interest in biphenyl derivatives due to their versatility in drug design. The structural motif is found in several FDA-approved drugs, highlighting its biological relevance. Researchers are currently investigating how modifications at the 3- and 2'-positions can fine-tune the activity of 3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl, particularly against emerging resistant strains of pathogens.

In conclusion,3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl (CAS No. 1261803-81-9) represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features—comprising both trifluoromethyl and hydroxyl substituents—make it an attractive scaffold for further chemical modification and biological evaluation. As research continues to uncover new therapeutic targets and agricultural challenges,3,2'-Bis(trifluoromethyl)-4-hydroxybiphenyl is poised to play a significant role in addressing these global needs.